Cas no 1798402-06-8 ((2E)-3-(furan-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide)

• Product Name: (2E)-3-(furan-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide
• CAS No: 1798402-06-8
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 5375415
• Update Time: 2025-08-04

(2E)-3-(furan-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Furanyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-(2-thienylmethyl)-2-propenamide
• (2E)-3-(furan-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide

• Inchi： 1S/C18H18N2O2S/c1-19-9-2-4-16(19)12-20(13-17-5-3-11-23-17)18(21)7-6-15-8-10-22-14-15/h2-11,14H,12-13H2,1H3
• InChI Key： DHMVMAOUMOQXQU-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CN1C)CC1SC=CC=1)(=O)C=CC1C=COC=1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.5±50.0 °C(Predicted)
• pka: -1.07±0.70(Predicted)

Additional information on (2E)-3-(furan-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide

Introduction to (2E)-3-(furan-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide (CAS No. 1798402-06-8)

(2E)-3-(furan-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide, identified by its CAS number 1798402-06-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its fused heterocyclic structures, which include furan, pyrrole, and thiophene moieties. The strategic arrangement of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is highly intricate, featuring a prop-2-enamide backbone that is substituted with various aromatic and heteroaromatic rings. The presence of the furan-3-yl group contributes to the molecule's ability to interact with biological targets through hydrogen bonding and π-stacking interactions. Similarly, the thiophen-2-yl moiety enhances the compound's lipophilicity, which is often crucial for membrane permeability and bioavailability. The dual amine substituents, derived from 1-methylpyrrol and thiophene, further diversify the compound's pharmacophoric features, potentially enabling multiple modes of action.

In recent years, there has been a surge in research focused on developing novel therapeutics that leverage the structural complexity of heterocyclic compounds. The combination of furan, pyrrole, and thiophene in (2E)-3-(furan-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]prop-2-enamide suggests that it may exhibit a wide range of biological activities. Preliminary studies have hinted at its potential in modulating enzyme activity, particularly those involved in inflammatory pathways and metabolic disorders.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The amide group in the propenamide core can engage in hydrogen bonding with polar residues in proteins, while the aromatic rings can participate in hydrophobic interactions and π-cation interactions. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. Furthermore, the presence of multiple chiral centers in the molecule allows for the exploration of stereoisomers, which can significantly influence its pharmacological profile.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their diverse biological activities and synthetic versatility. (2E)-3-(furan-3-yl)-N-[(1-methyl-1H-pyrrol-2-yli)methyl]-N-[ (thiophen - 2 - yli )methyl]prop - 2 - enamide exemplifies this trend by integrating several pharmacologically relevant motifs into a single molecular entity. Its structural features are reminiscent of known bioactive molecules that have shown promise in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding sites on biological targets and optimize the structure of (2E)-3-(furan - 3 - yl )-N - [(1 - methyl - 1H - pyrrol - 2 - yli )methyl] - N - [ (< b > thiophen - 2 - yli )methyl]prop - 2 - enamide for improved efficacy. These computational approaches have already been instrumental in guiding experimental design and accelerating the discovery process.

In addition to its potential as a lead compound for drug development, (1798402068) may also serve as a valuable tool for studying molecular recognition processes. Its complex structure provides a rich framework for exploring how different functional groups contribute to binding affinity and selectivity. Such studies can provide insights into the design principles that underlie successful drugs and inform future discoveries.

The synthesis of (1798402068) presents both challenges and opportunities for organic chemists. The construction of the propenamide core requires careful control over reaction conditions to ensure high yield and purity. Additionally, introducing the furan-, pyrrole-, and thiophene-based substituents necessitates multi-step synthetic strategies that often involve transition metal catalysis or other advanced techniques. Despite these challenges, recent advances in synthetic methodology have made it increasingly feasible to access complex molecules like this one.

The growing interest in natural product-inspired scaffolds has also influenced the design of (1798402068). Many successful drugs have been derived from natural products, which often contain intricate heterocyclic structures similar to those found in this compound. By drawing inspiration from nature's own chemical libraries, researchers hope to discover novel therapeutic agents with unique properties.

The future prospects for (1798402068) are promising, with ongoing research aimed at elucidating its biological activity and optimizing its pharmacological profile. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them in meaningful ways. (1798402068) represents just one example of how structural complexity can be leveraged to develop innovative therapeutics.